Cas no 929099-06-9 (1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone
• CAS No: 929099-06-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD07779539
• CID: 3140163
• PubChem ID: 53441377
• Update Time: 2025-11-04

1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone
• EN300-1930182
• 929099-06-9
• VUKIKFLHBUJBKW-UHFFFAOYSA-N
• AKOS005259527
• 3',5'-Dimethoxy-2,2,2-trifluoroacetophenone
• 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-one
• MFCD07779539
• CS-0302547

• MDL： MFCD07779539
• Inchi： 1S/C10H9F3O3/c1-15-7-3-6(4-8(5-7)16-2)9(14)10(11,12)13/h3-5H,1-2H3
• InChI Key： VUKIKFLHBUJBKW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=C(C=1)OC)OC)=O)(F)F

Computed Properties

• Exact Mass: 234.05037863Da
• Monoisotopic Mass: 234.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 929099-06-9): Properties, Applications, and Industry Insights

1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 929099-06-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoroethyl moiety with a dimethoxyphenyl ring, offering distinct electronic and steric properties. This combination makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for fluorinated compounds like 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for drug development. Researchers frequently search for "trifluoroethanone derivatives" or "dimethoxyphenyl ketone applications," reflecting the compound's relevance in medicinal chemistry. Its CAS No. 929099-06-9 is often cited in patents and academic papers, underscoring its role in innovative therapeutic agents.

The compound's synthetic versatility is another highlight. It serves as a precursor for heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and antimicrobial agents. Industry professionals exploring "high-value chemical intermediates" or "building blocks for drug discovery" will find this compound particularly intriguing. Its electron-withdrawing trifluoromethyl group enhances reactivity in nucleophilic substitutions, a feature leveraged in multi-step synthetic routes.

From an analytical perspective, 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone exhibits characteristic spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal distinct peaks for the aromatic protons and trifluoromethyl group, while mass spectrometry confirms its molecular weight (C₁₀H₉F₃O₃). These properties are critical for quality control in large-scale production, a topic often queried as "CAS 929099-06-9 purity analysis."

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its fluorinated structure prompts inquiries about "sustainable synthesis of fluoroketones." Green chemistry approaches, such as catalytic fluorination or solvent-free reactions, are increasingly applied to derivatives like 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone, aligning with global trends toward eco-friendly manufacturing.

In summary, 1-(3,5-Dimethoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 929099-06-9) stands at the intersection of innovation and practicality. Its applications span drug design, material science, and agrochemicals, with ongoing research exploring its potential in catalysis and functional materials. For those investigating "advanced fluorinated intermediates" or "CAS 929099-06-9 suppliers," this compound represents a compelling case study in modern chemical development.